
Kathon 886 in synthetic semi-synthetic
metalworking fluids

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Kathon 886

CAS No.: 55965-84-9

Cat. No.: S572685

Get Quote

Product Overview and Chemistry

Kathon 886 MW is a formaldehyde-free, broad-spectrum microbicide specifically formulated for preserving

synthetic and semi-synthetic metalworking fluids (MWFs). It is supplied as a 14% active liquid in water and

is registered with the U.S. EPA (Registration Number 707-129) [1] [2]. Its active components are two

isothiazolinones, which work synergistically to provide effective microbial control.

Typical Physical Properties

Property Specification

Appearance Amber to gold, slightly viscous liquid [1]

Odor Mild, aromatic [1]

Specific Gravity @ 25°C 1.29 [1]

Density 10.8 lb/gal [1]

pH (as supplied) 1–3 [1]
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Property Specification

Viscosity @ 25°C 16 cps [1]

Mechanism of Action

Kathon 886 MW biocides utilize a rapid, two-step mechanism that leads to a loss of cell viability [1] [2].

Step 1: Growth Inhibition: Within minutes of addition, the active ingredients disrupt the central

metabolic pathways of microbial cells. They inhibit critical enzymes involved in the Krebs cycle,
nutrient metabolism, and energy generation. This immediately halts cellular respiration, ATP

synthesis, and growth [1] [2].
Step 2: Cell Death: The disruption of metabolism leads to the progressive loss of protein thiols and

the production of free radicals within the cell. This results in cell death, which is typically observed
within 24 to 48 hours of contact with a lethal dose [1].

The following diagram illustrates this multi-step mechanism of action:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 8 Tech Support

https://www.atamanchemicals.com/kathon-886_u24566/
https://www.smolecule.com/products/s572685?utm_src=pdf-body
https://www.atamanchemicals.com/kathon-886_u24566/
https://www.atamanchemicals.com/kathon-886-mw_u28483/
https://www.atamanchemicals.com/kathon-886_u24566/
https://www.atamanchemicals.com/kathon-886-mw_u28483/
https://www.atamanchemicals.com/kathon-886_u24566/
https://www.smolecule.com/products/s572685?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Kathon 886 MW Mechanism of Action
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Application Protocol and Dosing Guidelines

General Best Practices

System Preparation: Grossly contaminated systems should be cleaned before initial biocide

treatment begins [1].
Dispensing: Use a metering pump to directly dispense Kathon 886 MW into the fluid on the clean

side of filters for optimal dispersion and performance [1] [2].
Fluid Compatibility: Due to wide variations in coolant formulations, laboratory or pilot tests are

recommended to evaluate compatibility and efficacy in specific metalworking fluids prior to full-scale
commercial use [1].

Dosing Recommendations

The following table summarizes the recommended dosing concentrations for different fluid states.

Application Scenario
Dosage (per 1,000
gallons)

Resulting Active
Ingredient

Treatment
Frequency

Initial Dose (Fouled
System)

7 to 21 fl oz (0.47 to

1.44 lbs) [1]

25 to 75 ppm [1] Until control is

achieved [1]

Maintenance Dose (Clean
System)

1.3 to 8.6 fl oz (0.09 to

0.58 lbs) [1]

5 to 30 ppm [1] Every 4 weeks [1]

Metal Cleaning Fluid
Preservation

5.6 to 22.6 fl oz (0.48 to

1.9 lbs) [2]

6.25 to 25 ppm [2] Every 3 to 4 weeks

[2]

Experimental Validation and Efficacy Data
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A 50-week real-time tracking study of an industrial semi-synthetic MWF operation provided robust

validation for the use of Kathon 886 MW. The study employed a combination of microbiological and

molecular methods to monitor microbial dynamics and biocide efficacy [3].

Key Experimental Findings

Microbial Diversity: The study confirmed the presence of a diverse microbial community in the MWF,

including Pseudomonads, Enterics, Legionellae, Mycobacteria, Actinomycetes, and Fungi [3].
Biocide Efficacy: The application of Kathon 886 MW, alongside another biocide, was effective in

controlling microbial populations. However, the study noted that surges in endotoxin levels coincided
with biocide additions and spikes in Gram-negative bacteria, highlighting the complex dynamics of

microbial kill and endotoxin release [3].
Monitoring Workflow: The research demonstrates a comprehensive protocol for validating biocide

performance in an industrial setting.

The experimental workflow from this study is summarized below:

MWF Microbial Tracking Workflow

Fluid Sampling
(50-week period)

Sample Processing
(Centrifugation, Pellet Resuspension)

Total Microbial Quantification

Community Composition Analysis

Endotoxin Analysis

• Microscopy (Light/Epifluorescence)
• Selective Culturing

• Group/Genus-specific qPCR
• Unbiased PCR-DGGE

Data Correlation with
Fluid Parameters & Biocide Addition
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Stability, Compatibility and Safety

Operational Stability

pH Stability: Kathon 886 MW is stable in a pH range of 3.0 to 9.2. Its stability and performance are

improved at lower pH levels. The system pH should be maintained below 9.2 whenever possible [1].
Temperature: The product is effective in a variety of metalworking conditions up to 60°C (140°F) [2].

Critical Compatibility Notes

To maximize the performance and stability of Kathon 886 MW, adhere to the following guidelines [1]:

Amines: Minimize levels of diethanolamine (DEA). Use 99% triethanolamine (TEA) or
monoethanolamine (MEA) at low levels.

Mercaptans: Avoid use of mercaptans such as mercaptobenzothiazole.
Incompatible Biocides: To maintain performance, avoid using Sodium Omadine and Triadine 10

with Kathon 886 MW.
High pH Additives: Avoid adding highly basic additives immediately before or after the biocide. If

necessary, allow at least 30 minutes between additions.

Safety and Regulatory Considerations

Handling: Always read the label and product information before use. Post placards with safety
information and deactivation protocols near the biocide handling area [1] [4].

Health Effects: Isothiazolinones are known sensitizers and can cause skin irritation and allergic
contact dermatitis [5].

Environmental Impact: The active ingredients are effective at low use rates and are biodegradable,
but they may pose ecotoxicological hazards and their use is restricted by legislation in some regions

[5].

Conclusion

Kathon 886 MW is a well-established, broad-spectrum biocide critical for managing microbial

contamination in synthetic and semi-synthetic metalworking fluids. Its rapid, dual mechanism of action and
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favorable physicochemical profile make it a reliable choice for extending fluid life and maintaining system

performance. Successful implementation requires adherence to recommended dosing protocols, attention to

fluid compatibility, and integration into a comprehensive monitoring program as validated by long-term

industrial studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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